N-[[1-(2,2,2-Trifluoroethyl)piperidin-4-yl]methyl]-1,2-oxazole-5-carboxamide

• IUPAC Name: N-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C12H16F3N3O2/c13-12(14,15)8-18-5-2-9(3-6-18)7-16-11(19)10-1-4-17-20-10/h1,4,9H,2-3,5-8H2,(H,16,19)
• InChI Key: PWAJSMKPSITWGN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=CC=NO2)CC(F)(F)F
• Molecular Formula: C12H16F3N3O2
• Molecular Weight: 291.27 g/mol

Description

“[1-(2,2,2-Trifluoroethyl)piperidin-4-yl]methanamine” is a compound with the CAS Number: 335653-61-7. It has a molecular weight of 196.22. The IUPAC name for this compound is [1-(2,2,2-trifluoroethyl)-4-piperidinyl]methanamine. It is stored at 4°C and protected from light.

Molecular Structure Analysis

The InChI code for “[1-(2,2,2-Trifluoroethyl)piperidin-4-yl]methanamine” is 1S/C8H15F3N2/c9-8(10,11)6-13-3-1-7(5-12)2-4-13/h7H,1-6,12H2.

Physical And Chemical Properties Analysis

“[1-(2,2,2-Trifluoroethyl)piperidin-4-yl]methanamine” has a boiling point of 189.5±40.0 C at 760 mmHg. It is a liquid in its physical form.

Mechanism of Action

“Atogepant” is an oral antagonist of calcitonin gene-related peptide (CGRP) receptors indicated for the prevention of episodic migraine headaches.

Safety and Hazards

“[1-(2,2,2-Trifluoroethyl)piperidin-4-yl]methanamine” has several hazard statements including H302, H315, H319, H335. Precautionary statements include P261, P264, P270, P271, P280, P302+P352, P304+P340, P321, P330, P337, P362+P364, P405, P501.

Future Directions

“Atogepant” is the first and only oral CGRP antagonist approved for preventative use in migraine. It may provide a desirable treatment option for patients struggling with adverse reactions to other preventative therapies.